Cas no 731772-17-1 (2-Chloro-4-(3-methylphenyl)-1-butene)

• Product Name: 2-Chloro-4-(3-methylphenyl)-1-butene
• CAS No: 731772-17-1
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• MDL: MFCD01319555
• CID: 873233
• PubChem ID: 24721735
• Update Time: 2025-10-30

2-Chloro-4-(3-methylphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobut-3-enyl)-3-methylbenzene
• 2-Chloro-4-(3-methylphenyl)-1-butene
• 2-Chloro-4-(3-methylphenyl)but-1-ene
• 1-(3-chlorobut-3-en-1-yl)-3-methylbenzene
• 3-(3-Chlorobut-3-en-1-yl)toluene
• AG-G-88957
• CTK5D7443
• KB-169618
• OR01916
• AKOS016016703
• DTXSID30641122
• MFCD01319555
• 731772-17-1

• MDL： MFCD01319555
• Inchi： 1S/C11H13Cl/c1-9-4-3-5-11(8-9)7-6-10(2)12/h3-5,8H,2,6-7H2,1H3
• InChI Key： JLBNONHIMLZSJM-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 180.0705781g/mol
• Monoisotopic Mass: 180.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 246.3°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.522
• LogP: 3.68010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Chloro-4-(3-methylphenyl)-1-butene

Professional Introduction to 2-Chloro-4-(3-methylphenyl)-1-butene (CAS No. 731772-17-1)

2-Chloro-4-(3-methylphenyl)-1-butene, with the chemical formula C₁₀H₁₃Cl, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted alkene and a phenyl ring with a methyl group at the 3-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 731772-17-1 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature. Its molecular structure, featuring a butene backbone with chloro and phenyl substituents, positions it as a versatile building block in medicinal chemistry. The chloro group enhances reactivity, making it susceptible to nucleophilic substitution reactions, while the 3-methylphenyl moiety contributes to steric and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the applications of 2-Chloro-4-(3-methylphenyl)-1-butene in pharmaceutical development. Its structural motif is reminiscent of many known pharmacophores, which are key structural features responsible for the biological activity of drugs. Researchers have leveraged its reactivity to develop novel analogs with potential therapeutic benefits.

One of the most compelling areas of research involving 2-Chloro-4-(3-methylphenyl)-1-butene is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs due to their ability to mimic natural biological structures and interact with biological receptors. For instance, studies have demonstrated its utility in constructing fused ring systems, such as benzothiophenes and indoles, which are known for their diverse pharmacological properties.

The 3-methylphenyl group in 2-Chloro-4-(3-methylphenyl)-1-butene is particularly noteworthy for its influence on electronic properties and steric hindrance. This feature has been exploited in designing molecules with specific binding affinities to target enzymes and receptors. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and inflammatory bowel disease.

Recent advances in synthetic methodologies have further expanded the utility of 2-Chloro-4-(3-methylphenyl)-1-butene. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular frameworks from this intermediate. These techniques have allowed chemists to introduce additional functional groups and modify existing ones with high precision, leading to a library of novel compounds for drug discovery.

The pharmaceutical industry has also explored the use of 2-Chloro-4-(3-methylphenyl)-1-butene in developing antiviral and anticancer agents. Its ability to undergo regioselective transformations has been particularly valuable in creating molecules that can interfere with viral replication or inhibit tumor growth. For instance, researchers have synthesized derivatives that exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy.

In conclusion, 2-Chloro-4-(3-methylphenyl)-1-butene (CAS No. 731772-17-1) is a versatile compound with significant applications in organic synthesis and pharmaceutical research. Its unique structural features make it an excellent intermediate for constructing biologically active molecules, particularly heterocyclic compounds with potential therapeutic benefits. The ongoing research into its applications underscores its importance as a building block in drug discovery and development.